Cas no 477857-54-8 (2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile)

• Product Name: 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile
• CAS No: 477857-54-8
• MF: C₁₄H₉N₃OS₂
• MW: 299.370759725571
• MDL: MFCD02571090
• CID: 5233422
• Update Time: 2026-03-08

2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-HYDROXY-7-PHENYLTHIENO[3,2-D]PYRIMIDIN-6-YL)SULFANYL]ACETONITRILE
• 2-({4-hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl}sulfanyl)acetonitrile
• 2-[(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile
• 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile

• MDL： MFCD02571090
• Inchi： 1S/C14H9N3OS2/c15-6-7-19-14-10(9-4-2-1-3-5-9)11-12(20-14)13(18)17-8-16-11/h1-5,8H,7H2,(H,16,17,18)
• InChI Key： ZNYPUZYCLLSJLT-UHFFFAOYSA-N
• SMILES： S1C(=C(C2C=CC=CC=2)C2=C1C(NC=N2)=O)SCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 453
• XLogP3: 3
• Topological Polar Surface Area: 119

Additional information on 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile

Professional Introduction to 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile (CAS No. 477857-54-8)

2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 477857-54-8, represents a unique structural motif that combines elements of heterocyclic chemistry with functional groups designed to interact with biological targets. The presence of a thiophene ring fused with a pyrimidine core, along with a nitrile group and a hydroxyl substituent, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile suggests potential applications in the design of small-molecule inhibitors or modulators. The thiophene-pyrimidine scaffold is well-documented for its biological activity, particularly in the context of anticancer and anti-inflammatory agents. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding, making this compound a subject of intense interest for researchers.

In the realm of medicinal chemistry, the introduction of a sulfanyl group at the 6-position of the thienopyrimidine ring introduces an additional layer of reactivity. This functional group can participate in various chemical transformations, enabling the synthesis of derivatives with tailored properties. The nitrile group, on the other hand, is known for its ability to engage in hydrogen bonding and metal coordination, which can be exploited to enhance binding affinity to biological targets.

Current research trends indicate that compounds featuring thienopyrimidine cores are being extensively studied for their potential in treating a variety of diseases. For instance, derivatives of thienopyrimidine have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The hydroxyl substituent in 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile may further enhance its interaction with biological systems by forming hydrogen bonds with nucleophilic residues in target proteins.

The synthesis of 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the thiophene-pyrimidine core, followed by functionalization at specific positions using sulfur-containing reagents. The introduction of the nitrile group is often achieved through cyanation reactions, which must be carefully controlled to avoid side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile to biological targets. These studies predict favorable interactions between the sulfanyl group and polar residues in protein active sites, as well as potential hydrogen bonding networks involving the hydroxyl and nitrile groups. Such insights are crucial for guiding experimental efforts aimed at optimizing drug-like properties.

In vitro studies have begun to explore the pharmacological profile of 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile by testing its interaction with relevant enzymes and receptors. Preliminary results suggest that this compound exhibits moderate activity against certain kinases, which could make it a valuable tool for studying signaling pathways involved in disease processes. Further investigations are needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of novel pharmaceuticals relies heavily on advancements in synthetic methodologies and analytical techniques. For compounds like 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile, high-resolution spectroscopy methods such as NMR and mass spectrometry are essential for characterizing their structures and purity. Additionally, X-ray crystallography can provide detailed insights into their molecular conformations and interactions with biological targets.

The future directions for research on 2-[(4-Hydroxy-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile include exploring its pharmacokinetic properties and developing novel derivatives with enhanced activity and selectivity. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be crucial in translating laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one hold promise for addressing unmet medical needs.